Cas no 30331-81-8 (Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro-)

Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro- structure
30331-81-8 structure
Product Name:Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro-
CAS No:30331-81-8
MF:C17H19N
MW:237.339464426041
CID:321184
Update Time:2024-01-28

Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro-
    • 6,7-Secoberbine(8CI)
    • Isoquinoline, 3-(2-ethylphenyl)-1,2,3,4-tetrahydro-
    • Inchi: 1S/C17H19N/c1-2-13-7-5-6-10-16(13)17-11-14-8-3-4-9-15(14)12-18-17/h3-10,17-18H,2,11-12H2,1H3
    • InChI Key: LMYQXCCUHXQFKO-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC=C2)CC(C2=CC=CC=C2CC)N1

Computed Properties

  • Exact Mass: 237.15187

Experimental Properties

  • Density: 1.035±0.06 g/cm3(Predicted)
  • Boiling Point: 356.5±11.0 °C(Predicted)
  • PSA: 12.03
  • pka: 8.92±0.40(Predicted)
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